Cas no 10203-45-9 (Benzene, 1,2,4-trichloro-3,5,6-trimethyl-)

• Product Name: Benzene, 1,2,4-trichloro-3,5,6-trimethyl-
• CAS No: 10203-45-9
• MF: C₉H₉Cl₃
• MW: 223.5267598629
• CID: 97569
• PubChem ID: 21400486
• Update Time: 2025-04-18

Benzene, 1,2,4-trichloro-3,5,6-trimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,2,4-trichloro-3,5,6-trimethyl-
• 1,2,4-trichloro-3,5,6-trimethylbenzene
• LogP
• SCHEMBL11751623
• 10203-45-9
• DTXSID20613131
• Trichlorpseudocumol
• trichloro-1,2,4-trimethylbenzene

• Inchi： 1S/C9H9Cl3/c1-4-5(2)8(11)9(12)6(3)7(4)10/h1-3H3
• InChI Key： BQXDDFSTPFBZJJ-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C(=C(C(C)=C1C)Cl)Cl

Computed Properties

• Exact Mass: 221.97717
• Monoisotopic Mass: 221.976983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0